Dimethyl phosphate anion

• CAS No.: 7351-83-9
• Molecular Formula: C2H6O4P-
• Molecular Weight: 125.04 g/mol
• IUPAC Name: dimethyl phosphate
• InChI: InChI=1S/C2H7O4P/c1-5-7(3,4)6-2/h1-2H3,(H,3,4)/p-1
• InChI Key: KKUKTXOBAWVSHC-UHFFFAOYSA-M
• Canonical SMILES: COP(=O)([O-])OC

Description

Dimethyl phosphate anion is a useful research compound. Its molecular formula is C2H6O4P- and its molecular weight is 125.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl erucyl phosphate (Compound 70) To a solution of erucyl alcohol (0.50 g, 1.5 mmol) in dry CH2Cl2 (10 mL) was added N-methylimidazole (0.14 mL, 1.7 mmol) followed by the addition of dimethyl chlorophosphate (0.20 mL, 1.9 mmol). After 20 hours, the reaction mixture was concentrated and subjected to silica-gel column chromatography [eluent: hexane/ethyl acetate, 66/33, v/v] to give dimethyl phosphate Compound 70 (0.59 g, 89%) as an oil.